Cas no 24965-87-5 (Cyclohexanone,3-methyl-, (3S)-)

• Product Name: Cyclohexanone,3-methyl-, (3S)-
• CAS No: 24965-87-5
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD24687891
• CID: 260854
• PubChem ID: 7057964
• Update Time: 2025-06-08

Cyclohexanone,3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,3-methyl-, (3S)-
• (-)-(3S)-3-Methylcyclohexanone
• (-)-3-Methylcyclohexanone
• (3S)-3-Methylcyclohexanone
• (S)-(-)-3-Methylcyclohexanone
• (S)-3-Methylcyclohexanone
• 3(S)-Methylcyclohexanone
• Cyclohexanone,3-methyl-, (S)- (8CI)
• Cyclohexanone, 3-methyl-, (S)-
• 3-Methylcyclohexanone, (-)-
• 24965-87-5
• UNII-CJE8VS4G3R
• (3S)-3-methyl-1-cyclohexanone
• (-)-3-METHYL-1-CYCLOHEXANONE
• CYCLOHEXANONE, 3-METHYL-, (3S)-
• (3S)-3-methylcyclohexan-1-one
• (3S)-3-METHYLCYCLOHEXANONE, (-)-
• UJBOOUHRTQVGRU-LURJTMIESA-N
• A832176
• Q27275491
• CJE8VS4G3R
• SCHEMBL857124

• MDL： MFCD24687891
• Inchi： 1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： UJBOOUHRTQVGRU-LURJTMIESA-N
• SMILES： O=C1CCC[C@H](C)C1

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.4

Experimental Properties

• Density: 0.912
• Boiling Point: 169°Cat760mmHg
• Flash Point: 45.9°C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones
• Natural Products and Extracts Plant Extracts Plant based Minthostachys andina

Additional information on Cyclohexanone,3-methyl-, (3S)-

Comprehensive Analysis of Cyclohexanone,3-methyl-, (3S)- (CAS No. 24965-87-5)

Cyclohexanone,3-methyl-, (3S)- is a chiral organic compound with significant applications in pharmaceuticals, fragrances, and specialty chemicals. Its CAS number, 24965-87-5, uniquely identifies this molecule in chemical databases. The compound's stereochemistry, denoted by the (3S) configuration, plays a crucial role in its biological activity and industrial utility. Researchers and manufacturers value this compound for its versatility in asymmetric synthesis and as a building block for complex molecules.

The growing demand for enantiomerically pure compounds has increased interest in 3-methylcyclohexanone (3S). This trend aligns with the pharmaceutical industry's focus on chiral drugs, which often exhibit higher efficacy and fewer side effects. Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules, including flavors and fragrances. The compound's methyl-substituted cyclohexanone structure contributes to its unique physicochemical properties, such as volatility and solubility.

From an environmental perspective, (3S)-3-methylcyclohexanone has gained attention due to its biodegradability compared to synthetic analogs. Green chemistry initiatives favor such compounds for sustainable manufacturing processes. Analytical techniques like chiral HPLC and GC-MS are commonly employed to characterize CAS 24965-87-5, ensuring purity standards meet industry requirements. The compound's stability under various conditions makes it suitable for diverse applications.

In the fragrance industry, 3-methylcyclohexanone (3S)-isomer contributes to woody and minty notes, often used in premium perfumes and cosmetics. Its stereospecificity influences odor perception, a hot topic in olfactory research. Recent patents demonstrate innovative uses of this compound in controlled-release fragrance systems, addressing consumer demand for longer-lasting scents. The chiral cyclohexanone derivative also shows promise in flavor enhancement for food products.

Technological advancements in catalysis have improved the synthesis of (3S)-3-methylcyclohexanone, particularly through biocatalytic routes. This aligns with industry 4.0 trends emphasizing process intensification and waste reduction. The compound's molecular structure, featuring a methyl group at the 3-position, allows for selective functionalization, enabling the creation of diverse derivatives. Such flexibility makes it valuable for custom synthesis in contract manufacturing.

Quality control of Cyclohexanone,3-methyl-, (3S)- requires stringent protocols due to its chiral nature. Regulatory bodies emphasize proper characterization to prevent enantiomeric impurities in final products. Storage recommendations typically include inert atmospheres and temperature control to maintain stability. These precautions ensure the compound's performance in sensitive applications like pharmaceutical intermediates.

Market analysis indicates steady growth for CAS 24965-87-5, driven by expanding applications in specialty chemicals. The compound's compatibility with various reaction conditions makes it attractive for process chemists. Recent publications highlight its role in synthesizing natural product analogs, particularly in terpene chemistry. This versatility positions 3-methyl-(3S)-cyclohexanone as a valuable asset in research and development pipelines.

Safety assessments of (3S)-3-methylcyclohexanone demonstrate favorable profiles for industrial handling. Proper ventilation and personal protective equipment represent standard precautions during laboratory use. The compound's environmental fate has been studied extensively, showing rapid degradation under aerobic conditions. These characteristics support its adoption in eco-conscious manufacturing practices.

Future research directions for Cyclohexanone,3-methyl-, (3S)- include exploring novel catalytic systems for its production and investigating broader applications in material science. The compound's structural features suggest potential in polymer chemistry and nanotechnology. As analytical techniques advance, new uses for this chiral ketone continue to emerge across scientific disciplines.